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Compound of Interest

Compound Name:
N-(4-(2,2-

Dicyanovinyl)phenyl)acetamide

Cat. No.: B1265924 Get Quote

Technical Guide: N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide
Disclaimer: Extensive searches for the specific compound N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide did not yield a registered CAS number or other unique

chemical identifiers in publicly available chemical databases. Furthermore, no published

experimental protocols or biological data for this exact molecule could be located. This

suggests that it is not a commonly synthesized or studied compound.

This guide, therefore, provides information on the synthesis of this molecule based on

established chemical reactions, specifically the Knoevenagel condensation. The provided data

and protocols are based on analogous reactions and should be considered a theoretical

framework for its synthesis and study.

Proposed Synthesis and Chemical Identifiers of
Precursors
The most direct synthetic route to N-(4-(2,2-Dicyanovinyl)phenyl)acetamide is the

Knoevenagel condensation of 4-acetamidobenzaldehyde with malononitrile. The chemical

identifiers for these precursors are well-established.
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Identifier 4-Acetamidobenzaldehyde Malononitrile

CAS Number 122-85-0 109-77-3

IUPAC Name N-(4-formylphenyl)acetamide Propanedinitrile

Chemical Formula C₉H₉NO₂ C₃H₂N₂

Molecular Weight 163.17 g/mol 66.06 g/mol

PubChem CID 8519 8010

SMILES
CC(=O)NC1=CC=C(C=C1)C=

O
C(C#N)C#N

Proposed Experimental Protocol: Synthesis of N-(4-
(2,2-Dicyanovinyl)phenyl)acetamide
The following is a generalized protocol for the Knoevenagel condensation to synthesize the

target compound. Reaction conditions may require optimization.

Materials:

4-Acetamidobenzaldehyde

Malononitrile

Ethanol (or other suitable solvent like acetonitrile)

Basic catalyst (e.g., piperidine, triethylamine, or sodium acetate)

Glacial acetic acid (for neutralization, if needed)

Distilled water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Stirring and heating apparatus

Procedure:
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In a round-bottom flask, dissolve 1 equivalent of 4-acetamidobenzaldehyde in a suitable

volume of ethanol.

Add 1 to 1.2 equivalents of malononitrile to the solution.

Add a catalytic amount of a basic catalyst (e.g., a few drops of piperidine).

The reaction mixture is then stirred at room temperature or gently heated under reflux. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature. The product may

precipitate out of the solution.

If the product precipitates, it can be collected by filtration, washed with cold ethanol or water,

and dried.

If the product does not precipitate, the solvent can be removed under reduced pressure. The

resulting solid can then be recrystallized from a suitable solvent (e.g., ethanol/water mixture)

to yield the purified N-(4-(2,2-Dicyanovinyl)phenyl)acetamide.

Visualized Experimental Workflow
The following diagram illustrates the proposed synthetic workflow for N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide.
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[https://www.benchchem.com/product/b1265924#n-4-2-2-dicyanovinyl-phenyl-acetamide-
cas-number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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